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Compound of Interest

Compound Name:
2-Aminobenzo[d]oxazole-4-

carboxamide

CAS No.: 1806379-18-9

Cat. No.: B12873683

Get Quote

Introduction & Mechanism of Action
2-Aminobenzo[d]oxazole-4-carboxamide serves as a critical chemical scaffold in the

development of DNA repair inhibitors. Structurally, it is a bioisostere of the clinical PARP

inhibitor Veliparib (ABT-888). The benzoxazole core provides the scaffold, while the 4-

carboxamide group forms essential hydrogen bonds with Gly863 and Ser904 in the PARP1

catalytic pocket, mimicking the nicotinamide moiety of NAD+.

Therapeutic Relevance[1][2][3][4][5][6][7][8][9]
Mechanism: By competing with NAD+, the compound prevents PARP from synthesizing

poly(ADP-ribose) (PAR) chains at sites of single-strand DNA breaks (SSBs).

PARP Trapping: Potent derivatives may also "trap" PARP on DNA, stalling replication forks.

Synthetic Lethality: In cells with defective Homologous Recombination (HR) (e.g., BRCA1/2

mutations), PARP inhibition leads to the accumulation of double-strand breaks (DSBs) and

subsequent cell death.[1]
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Mechanistic Pathway Diagram[1]
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Figure 1: Mechanism of Action.[2][1] The compound mimics Nicotinamide, blocking PARylation

and driving synthetic lethality in HR-deficient cells.

Protocol A: Cellular Target Engagement (PARylation
Assay)
This assay confirms that the compound penetrates the cell membrane and inhibits PARP

enzymatic activity in a physiological context. We stimulate PARP activity using hydrogen

peroxide (

) or an alkylating agent (MMS) and measure the formation of PAR polymers.

Materials
Cell Line: HeLa or MDA-MB-436 (Human).[2]

Reagents:

Test Compound: 2-Aminobenzo[d]oxazole-4-carboxamide (dissolved in DMSO).[2]

Stimulant:

(10 mM stock) or Methyl methanesulfonate (MMS).

Lysis Buffer: RIPA buffer + Protease Inhibitors + PARG Inhibitor (1
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M ADP-HPD or Tannic Acid) to prevent PAR degradation during lysis.[2]

Detection: Anti-PAR antibody (e.g., clone 10H, Mouse mAb).

Step-by-Step Methodology
Seeding: Plate cells at

cells/well in a 6-well plate. Incubate overnight.

Drug Treatment:

Treat cells with the test compound (Dose range: 1 nM – 10

M) for 1 hour.

Include a DMSO control (0% inhibition) and a Veliparib/Olaparib positive control.

Stimulation:

Add

to a final concentration of 0.5 mM directly to the media containing the drug.

Incubate for exactly 5–10 minutes at 37°C. (PARylation is rapid and transient).

Harvesting:

Aspirate media immediately.[2] Wash 1x with ice-cold PBS.[2]

Lyse directly on ice using RIPA buffer supplemented with PARG inhibitors.

Western Blot:

Run 20

g protein on a 4–12% Gradient SDS-PAGE.[2]

Blot with Anti-PAR antibody (1:1000).
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Result: A smear of high molecular weight PAR chains (>100 kDa) should be visible in

DMSO/

samples. The test compound should dose-dependently reduce this smear.[2]

Protocol B: Synthetic Lethality Assay (Viability)
The "gold standard" for PARP inhibitors is selectivity: killing BRCA-deficient cells while sparing

wild-type cells.[2]

Materials
Cell Pairs:

BRCA-Deficient: MDA-MB-436 (BRCA1 mut) or CAPAN-1 (BRCA2 mut).[2]

Wild-Type Control: MDA-MB-231 or MCF-7.[2][3]

Readout: CellTiter-Glo® (Promega) or Clonogenic Colony Formation.[2]

Step-by-Step Methodology (96-well Format)
Optimization: Determine the seeding density that ensures cells remain in log-phase growth

for 5–7 days (typically 500–1000 cells/well).

Seeding: Seed cells in 90

L media. Allow attachment (24 hours).

Treatment:

Prepare 10x serial dilutions of 2-Aminobenzo[d]oxazole-4-carboxamide in media.

Add 10

L to wells (Final DMSO < 0.5%).

Test range: 0.001
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M to 100

M.

Incubation:

Continuous exposure for 5 to 7 days.[2] Do not change media unless necessary (to avoid

washing away loosely attached mitotic cells).

Readout:

Add CellTiter-Glo reagent.[2] Shake for 10 mins. Read Luminescence.

Data Analysis:

Calculate

for both cell lines.[4]

Success Criteria: The compound should exhibit a Selectivity Index (SI) > 10 (i.e.,

in Wild-Type /

in BRCA-mutant > 10).

Protocol C: DNA Damage Response ( H2AX Foci)
To verify the mechanism (accumulation of DSBs due to replication fork collapse), we visualize

the phosphorylation of Histone H2AX.

Workflow Diagram
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Figure 2: Immunofluorescence workflow for detecting DNA double-strand breaks.[2]

Methodology
Treatment: Treat cells with

M and

M of the compound for 24 hours.

Staining:

Fix with 4% PFA (15 min). Permeabilize with 0.5% Triton X-100.[2]

Block with 3% BSA.[2]

Incubate with Anti-phospho-Histone H2AX (Ser139) (Clone JBW301).[2]
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Analysis:

Counterstain nuclei with DAPI.[2]

Count foci per nucleus.[2]

Expectation: An increase in foci count indicates successful trapping of PARP or

accumulation of unrepaired breaks.

Expert Insights & Troubleshooting
Issue Probable Cause Solution

No PAR inhibition observed
PARG activity degraded chains

during lysis.[2]

Critical: You MUST add a

PARG inhibitor (ADP-HPD or

Tannic Acid) to the lysis buffer.

[2] PAR chains degrade in

seconds post-lysis.

High toxicity in WT cells Off-target kinase inhibition.[2]

The 2-amino group can be

promiscuous.[2] Check for

inhibition of kinases like CK2

or DYRK1A. Perform a Kinase

Profiling assay.

Precipitation in media
Low solubility of the planar

benzoxazole.

Ensure DMSO stock is fresh.

[2] Do not exceed 0.5% DMSO

final concentration. Sonicate

the stock solution if necessary.

Structure-Activity Relationship (SAR) Note
The 4-carboxamide is non-negotiable for PARP activity.[2] However, the 2-amino position is a

vector for optimization.

Unsubstituted amine: Good for fragment screening, moderate potency.

Substituted amine (e.g., 2-methylpyrrolidine): Increases hydrophobic interaction in the

Adenine Binding Pocket, significantly improving potency (as seen in Veliparib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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